3,3-dimethyl-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)butanamide

Specification

• CAS No.: 899752-19-3
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.372
• IUPAC Name: 3,3-dimethyl-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)butanamide
• Standard InChI: InChI=1S/C17H19N5O2/c1-17(2,3)9-14(23)20-21-11-18-15-13(16(21)24)10-19-22(15)12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3,(H,20,23)
• Standard InChI Key: PGHNFYQJOGXOFC-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NN1C=NC2=C(C1=O)C=NN2C3=CC=CC=C3

Introduction

The compound 3,3-dimethyl-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)butanamide is a member of the pyrazolo[3,4-d]pyrimidine class, which is known for its diverse pharmacological properties. These compounds are often explored for their potential anticancer, anti-inflammatory, and antimicrobial activities due to their complex molecular structures and ability to interact with various biological targets.

Synthesis Methods

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives typically involves multi-step reactions. Common methods include the reaction of substituted benzamides or other appropriate starting materials with pyrazolo[3,4-d]pyrimidine derivatives under controlled conditions. Techniques such as microwave-assisted synthesis can be used to optimize yield and purity.

Biological Activity and Applications

Pyrazolo[3,4-d]pyrimidine derivatives are known for their potential in cancer treatment due to their ability to induce apoptosis in cancer cells by modulating cell cycle arrest and signaling pathways related to cell survival. They may also exhibit anti-inflammatory and antimicrobial properties, making them valuable in various scientific research applications.

Analytical Techniques

The structure and purity of synthesized compounds are typically confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).